Cas no 891866-96-9 (1-(2-fluorophenyl)methyl-4-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(2-fluorophenyl)methyl-4-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 891866-96-9
• MF: C₁₈H₁₅FN₂O₃
• MW: 326.321707963943
• CID: 6103751
• PubChem ID: 22520420
• Update Time: 2025-06-03

1-(2-fluorophenyl)methyl-4-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)methyl-4-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• 891866-96-9
• AKOS001912321
• 1-(2-fluorobenzyl)-4-(4-methoxyphenyl)pyrazine-2,3(1H,4H)-dione
• F3407-2368
• 1-[(2-fluorophenyl)methyl]-4-(4-methoxyphenyl)pyrazine-2,3-dione

• Inchi： 1S/C18H15FN2O3/c1-24-15-8-6-14(7-9-15)21-11-10-20(17(22)18(21)23)12-13-4-2-3-5-16(13)19/h2-11H,12H2,1H3
• InChI Key： UVAIDTNWRGYLHH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C=CN(C(C1=O)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 326.10667051g/mol
• Monoisotopic Mass: 326.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-(2-fluorophenyl)methyl-4-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to CAS No 891866-96-9: 1-(2-Fluorophenyl)methyl-4-(4-Methoxyphenyl)-1,2,3,4-Tetrahydropyrazine-2,3-Dione

The compound with CAS No 891866-96-9, commonly referred to as 1-(2-fluorophenyl)methyl-4-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrazine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, particularly its fluorophenyl and methoxyphenyl substituents. These groups play a crucial role in modulating the compound's pharmacokinetic properties and bioavailability. The presence of the fluorine atom in the fluorophenyl group contributes to enhanced lipophilicity and stability against metabolic degradation, making it an attractive candidate for drug development.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. Researchers have optimized the synthesis pathway by utilizing catalytic asymmetric synthesis and microwave-assisted reactions to achieve high yields and excellent stereochemical outcomes.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent anti-inflammatory properties by selectively inhibiting key enzymes involved in the inflammatory cascade. Additionally, it has demonstrated significant antioxidant activity, which is attributed to its ability to scavenge free radicals and reduce oxidative stress.

One of the most exciting developments related to this compound is its potential application in cancer therapy. Recent research has revealed that it can induce apoptosis in various cancer cell lines by targeting specific oncogenic pathways. Moreover, its ability to enhance the efficacy of conventional chemotherapeutic agents while reducing their side effects makes it a valuable addition to anticancer drug regimens.

The structural versatility of this compound also allows for further modification and optimization to improve its therapeutic profile. Scientists are currently exploring various analogs by altering the substituents on the tetrahydropyrazine ring to enhance its selectivity and reduce off-target effects.

In conclusion, CAS No 891866-96-9, or 1-(2-fluorophenyl)methyl-4-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione, represents a significant advancement in the field of medicinal chemistry. With its unique structure and diverse biological activities, this compound holds immense potential for developing innovative therapeutic agents that address unmet medical needs.